Cas no 478049-39-7 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 478049-39-7
• MF: C₁₉H₈F₉N₃
• MW: 449.272555351257
• CID: 854281
• Update Time: 2023-08-02

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-acetonitrile,5,7-bis(trifluoromethyl)-alpha-[4-(trifluoromethyl)phenyl]-(9CI)
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
• 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
• 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile

• Inchi： 1S/C19H8F9N3/c20-17(21,22)10-3-1-9(2-4-10)12(8-29)14-6-5-11-13(18(23,24)25)7-15(19(26,27)28)31-16(11)30-14/h1-7,12H
• InChI Key： HSDUHHRMMLNVIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(C(F)(F)F)=CC=1)=N2)(F)F

Computed Properties

• Exact Mass: 449.057
• Monoisotopic Mass: 449.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6